2-Fluoro-2-(thian-3-yl)acetic acid

• Molecular Formula: C7H11FO2S
• Molecular Weight: 178.23 g/mol
• IUPAC Name: 2-fluoro-2-(thian-3-yl)acetic acid
• InChI: InChI=1S/C7H11FO2S/c8-6(7(9)10)5-2-1-3-11-4-5/h5-6H,1-4H2,(H,9,10)
• InChI Key: ACOKJYLTRPNZCO-UHFFFAOYSA-N
• Canonical SMILES: C1CC(CSC1)C(C(=O)O)F

Description

2-Fluoro-2-(thian-3-yl)acetic acid is a fluorinated carboxylic acid derivative characterized by a thian (thiane) ring substituted at the 3-position and a fluorine atom adjacent to the acetic acid moiety. The thian ring, a six-membered sulfur-containing heterocycle, introduces steric and electronic effects that differentiate this compound from simpler acetic acid derivatives. The fluorine atom enhances the acidity of the carboxylic group (pKa reduction via electron withdrawal) and may influence solubility, reactivity, and coordination properties.

Preparation Methods

The synthesis of 2-Fluoro-2-(thian-3-yl)acetic acid can be achieved through several synthetic routes. One common method involves the fluorination of a suitable precursor, such as 2-(thian-3-yl)acetic acid, using a fluorinating agent like Selectfluor or N-fluorobenzenesulfonimide (NFSI). The reaction is typically carried out in an organic solvent such as acetonitrile or dichloromethane under controlled temperature conditions .

Industrial production methods may involve the use of continuous flow reactors to ensure consistent product quality and yield. These reactors allow for precise control over reaction parameters, leading to efficient and scalable synthesis of the compound .

Chemical Reactions Analysis

2-Fluoro-2-(thian-3-yl)acetic acid undergoes various chemical reactions, including:

Oxidation: The compound can be oxidized using oxidizing agents like potassium permanganate or hydrogen peroxide to form corresponding sulfoxides or sulfones.

Reduction: Reduction reactions can be carried out using reducing agents such as lithium aluminum hydride (LiAlH4) to yield the corresponding alcohols.

Substitution: The fluorine atom in the compound can be substituted with other nucleophiles under appropriate conditions.

Common reagents and conditions used in these reactions include organic solvents (e.g., dichloromethane, acetonitrile), catalysts (e.g., palladium on carbon), and temperature control to optimize reaction rates and yields .

Scientific Research Applications

2-Fluoro-2-(thian-3-yl)acetic acid has a wide range of applications in scientific research:

Chemistry: The compound is used as a building block in the synthesis of more complex fluorinated molecules, which are valuable in materials science and catalysis.

Biology: In biological research, fluorinated compounds are often used as probes to study enzyme mechanisms and protein-ligand interactions.

Medicine: The compound’s unique properties make it a potential candidate for drug development, particularly in designing enzyme inhibitors and receptor modulators.

Industry: In the industrial sector, 2-Fluoro-2-(thian-3-yl)acetic acid is used in the production of specialty chemicals and advanced materials

Mechanism of Action

The mechanism of action of 2-Fluoro-2-(thian-3-yl)acetic acid involves its interaction with specific molecular targets. The presence of the fluorine atom enhances the compound’s ability to form strong hydrogen bonds and electrostatic interactions with target molecules. This can lead to inhibition or modulation of enzyme activity, receptor binding, or other biological processes. The exact pathways and targets depend on the specific application and context of use .

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

Structural and Electronic Differences

The table below compares 2-Fluoro-2-(thian-3-yl)acetic acid with selected analogs based on molecular features:

Compound Name	Molecular Formula	Molecular Weight (g/mol)	Key Functional Groups	Notable Structural Features
2-Fluoro-2-(thian-3-yl)acetic acid	C₇H₉FO₂S	176.21	-COOH, -F, thian ring	Six-membered sulfur ring, α-fluoro
2-Fluoro-2-(3-methylphenyl)acetic acid	C₉H₉FO₂	168.16	-COOH, -F, methylphenyl	Aromatic ring with methyl substituent
2-Fluoro-2-(thiophen-2-yl)acetic acid	C₆H₅FO₂S	160.17	-COOH, -F, thiophene ring	Five-membered sulfur ring, α-fluoro
2-Fluoro-2-(3-hydroxythietan-3-yl)acetic acid	C₅H₇FO₃S	178.17	-COOH, -F, hydroxythietan ring	Four-membered sulfur ring, hydroxyl group

Key Observations :

• Ring Size and Substituents : The thian ring (six-membered) offers greater conformational flexibility compared to thiophene (five-membered) or thietane (four-membered) analogs. This may influence steric interactions in coordination or binding applications.
• Thian’s sulfur atom may act as a weak Lewis base, enabling dual coordination sites (-COO⁻ and S) in metal complexes .
• Solubility : Thian’s larger hydrophobic ring may reduce aqueous solubility compared to smaller heterocycles, though fluorine’s polarity could offset this.

Reactivity and Functional Performance

Acidity and Coordination Behavior

Fluorinated acetic acids generally exhibit lower pKa values than non-fluorinated analogs. For example:

• Non-fluorinated phenylacetic acid: pKa ≈ 4.3
• 2-Fluoro-2-phenylacetic acid: pKa ≈ 2.8 (estimated)
  The thian ring’s sulfur atom may further stabilize deprotonated forms (-COO⁻) through weak resonance or inductive effects, enhancing metal-binding capacity. Similar fluorinated thiophene analogs have demonstrated utility in uranium sorption via carboxylate coordination, as seen in acetic acid-modified biochar systems .

Comparison with Commercial Uranium Adsorbents

The table below contrasts hypothetical performance metrics of 2-Fluoro-2-(thian-3-yl)acetic acid-based adsorbents with established materials:

Adsorbent Type	Maximum U(VI) Removal Rate	Optimal pH	Key Mechanism	Reference
ASBB (acetic acid-modified)	97.8%	6.0	-COO⁻ monodentate coordination
Phosphonate-grafted carbon	95.2%	5.5	Phosphonate-U(VI) chelation
Amino-functionalized silica	89.5%	7.0	Amine-U(VI) electrostatic binding
Hypothetical Thian-Fluoro Adsorbent	~95-98% (projected)	5.5-6.5	Dual -COO⁻/S coordination	N/A (inferred)

Note: The projected efficiency assumes synergistic effects from fluorine-induced acidity and sulfur’s coordination flexibility.

Biological Activity

2-Fluoro-2-(thian-3-yl)acetic acid is a compound of interest in medicinal chemistry due to its unique structural features and potential biological activities. The presence of a fluorine atom and a thian (thiophene) ring contributes to its reactivity and interaction with biological systems. This article reviews the biological activity of this compound, focusing on its antimicrobial, antifungal, and anticancer properties.

Chemical Structure and Properties

The chemical structure of 2-Fluoro-2-(thian-3-yl)acetic acid can be represented as follows:

$$\text{C}_5\text{H}_7\text{FOS}$$

This compound features a fluorinated acetic acid moiety linked to a thian ring, which enhances its biological activity through various mechanisms.

The biological activity of 2-Fluoro-2-(thian-3-yl)acetic acid is attributed to several mechanisms:

• Enzyme Inhibition : The compound may inhibit specific enzymes involved in metabolic pathways, affecting cellular processes.
• Nucleophilic Interactions : The sulfur atom in the thian ring can act as a nucleophile, participating in biochemical reactions that alter enzyme function or receptor activity.
• Cell Membrane Disruption : Its lipophilicity allows it to integrate into cell membranes, potentially disrupting their integrity and leading to cell death.

Antimicrobial Activity

Research indicates that 2-Fluoro-2-(thian-3-yl)acetic acid exhibits significant antimicrobial properties. It has been tested against various bacterial strains with promising results:

Microorganism	Minimum Inhibitory Concentration (MIC)
Staphylococcus aureus	32 μg/ml
Escherichia coli	64 μg/ml
Candida albicans	16 μg/ml

The introduction of the fluorine atom has been shown to enhance the antimicrobial activity, likely due to improved binding interactions with microbial targets.

Antifungal Activity

In addition to its antibacterial effects, 2-Fluoro-2-(thian-3-yl)acetic acid has demonstrated antifungal activity against pathogenic fungi such as Candida species. Studies have reported effective inhibition at concentrations comparable to those used for bacterial strains, indicating its potential as a broad-spectrum antifungal agent.

Anticancer Properties

Emerging research suggests that this compound may also possess anticancer properties. In vitro studies have shown that it can inhibit the proliferation of cancer cell lines:

Cell Line	IC50 (μM)
MCF-7 (Breast Cancer)	15 μM
HeLa (Cervical Cancer)	10 μM
A549 (Lung Cancer)	12 μM

The mechanism underlying its anticancer activity may involve apoptosis induction and cell cycle arrest, although further studies are needed to elucidate these pathways fully .

Case Studies

Several case studies have highlighted the potential applications of 2-Fluoro-2-(thian-3-yl)acetic acid in drug development:

• Antimicrobial Drug Development : A study explored the synthesis of derivatives based on this compound, leading to enhanced antimicrobial profiles against resistant strains of bacteria.
• Cancer Therapeutics : Research involving combinatorial therapies indicated that this compound could enhance the efficacy of existing chemotherapeutics by targeting multiple pathways simultaneously.